Cas no 6858-59-9 (2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-)

2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)- structure
6858-59-9 structure
Product Name:2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
CAS No:6858-59-9
MF:C12H14N6O2
MW:274.278561115265
CID:510163
PubChem ID:188998
Update Time:2025-04-19

2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
    • cyclo(histidyl-histidyl)
    • 2,5-piperazinedione, 3,6-bis(1H-imidazol-4-ylmethyl)-
    • 3,6-Bis(1H-imidazol-4-ylmethyl)piperazine-2,5-dione
    • 6858-59-9
    • Cyclo(histidylhistidyl)
    • SCHEMBL14906470
    • DTXSID90903298
    • Cyclo(his-his)
    • NoName_3942
    • Inchi: 1S/C12H14N6O2/c19-11-9(1-7-3-13-5-15-7)17-12(20)10(18-11)2-8-4-14-6-16-8/h3-6,9-10H,1-2H2,(H,13,15)(H,14,16)(H,17,20)(H,18,19)
    • InChI Key: DTWZALREPCVBIQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC2=CN=CN2)NC(C(CC2=CN=CN2)N1)=O

Computed Properties

  • Exact Mass: 274.11802
  • Monoisotopic Mass: 274.117824
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: -1

Experimental Properties

  • Density: 1.434
  • Boiling Point: 915.3°C at 760 mmHg
  • Flash Point: 507.4°C
  • Refractive Index: 1.638
  • PSA: 115.56
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